A novel synthesis of N-hydroxy-3-aroylindoles and 3-aroylindoles†‡

Organic & Biomolecular Chemistry Pub Date: 2018-07-24 DOI: 10.1039/C8OB01471J

Abstract

A straightforward indole synthesis via annulation of C-nitrosoaromatics with conjugated terminal alkynones was realised achieving a simple, highly regioselective, atom- and step economical access to 3-aroylindoles in moderate to good yields. Further functionalizations of indole scaffolds were investigated and an easy way to JWH-018, a synthetic cannabinoid, was achieved.

Graphical abstract: A novel synthesis of N-hydroxy-3-aroylindoles and 3-aroylindoles
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